Cas no 2098115-69-4 (3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine)

• Product Name: 3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine
• CAS No: 2098115-69-4
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 4774751
• Update Time: 2025-05-30

3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3a-(methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine
• 3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine

• Inchi： 1S/C13H26N2O/c1-16-11-13-6-3-2-5-12(13)9-15(10-13)8-4-7-14/h12H,2-11,14H2,1H3
• InChI Key： VLJFTZXUAKUAJC-UHFFFAOYSA-N
• SMILES： O(C)CC12CCCCC1CN(CCCN)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5

Additional information on 3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine

Comprehensive Overview of 3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine (CAS No. 2098115-69-4)

3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine (CAS No. 2098115-69-4) is a specialized organic compound with a unique structural framework. This molecule features an octahydro-2H-isoindole core, which is further modified with a methoxymethyl group and a propan-1-amine side chain. Such structural characteristics make it a subject of interest in pharmaceutical and chemical research, particularly in the development of novel bioactive molecules.

The compound's CAS number 2098115-69-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine synthesis" or "CAS 2098115-69-4 applications" to explore its potential uses. Recent trends indicate growing curiosity about its role in central nervous system (CNS) drug development, owing to its structural resemblance to other amine-containing pharmacophores.

From a synthetic chemistry perspective, the methoxymethyl moiety in this compound offers versatility for further derivatization. This functional group is often leveraged in prodrug design or as a protective group in multi-step organic syntheses. The propan-1-amine tail also provides a handle for conjugation or salt formation, enhancing solubility and bioavailability—a hot topic in modern drug formulation research.

Analytical characterization of 3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched in conjunction with the compound's name, reflecting user interest in quality control protocols. The stereochemistry of the octahydro-isoindole scaffold may also influence its biological activity, prompting investigations into its chiral resolution methods.

In material science applications, this amine derivative has been explored as a building block for functional polymers or catalysts. Its balanced lipophilicity—imparted by the isoindole ring and polar amine group—makes it a candidate for surface modification studies. Such interdisciplinary relevance aligns with current searches for "multi-functional amine compounds" and "hybrid organic materials."

Environmental and safety profiles of CAS 2098115-69-4 remain an active area of study, particularly regarding its biodegradation pathways. With increasing emphasis on green chemistry, researchers are investigating whether its methoxymethyl group undergoes enzymatic cleavage under environmental conditions. These inquiries often appear alongside searches for "sustainable amine derivatives" in scientific literature.

The pharmaceutical industry shows particular interest in the compound's potential as a precursor for neuroactive agents. Its structural similarity to known neurotransmitter modulators has spurred research into its receptor binding affinity—a trending topic in computational chemistry forums. Molecular docking studies with this compound frequently appear in discussions about GPCR-targeted drug discovery.

From a commercial standpoint, suppliers often highlight the compound's high purity grade and batch-to-batch consistency—key search terms for procurement specialists. The growing demand for custom synthetic intermediates has positioned 3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine as a valuable building block in contract research organizations.

Emerging applications in bioconjugation chemistry have further expanded the utility of this amine derivative. Its potential to serve as a linker molecule in antibody-drug conjugates (ADCs) aligns with current trends in targeted cancer therapies—a frequently searched domain in biomedical research portals.

In summary, 3-(3a-(Methoxymethyl)octahydro-2H-isoindol-2-yl)propan-1-amine (CAS No. 2098115-69-4) represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and bioconjugation. Its structural features—particularly the isoindole core and terminal amine—continue to inspire innovative research across multiple scientific disciplines.